Cas no 2490403-85-3 (1-(1-tert-butyl-1H-imidazol-2-yl)methanamine dihydrochloride)

• Product Name: 1-(1-tert-butyl-1H-imidazol-2-yl)methanamine dihydrochloride
• CAS No: 2490403-85-3
• MF: C₈H₁₇Cl₂N₃
• MW: 226.146679639816
• MDL: MFCD32853174
• CID: 5669759
• PubChem ID: 154878721
• Update Time: 2025-05-24

1-(1-tert-butyl-1H-imidazol-2-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-tert-butyl-1H-imidazol-2-yl)methanamine dihydrochloride
• Z4604849842
• (1-Tert-butylimidazol-2-yl)methanamine;dihydrochloride
• 2490403-85-3
• EN300-27108744
• (1-(tert-Butyl)-1H-imidazol-2-yl)methanamine dihydrochloride
• 1H-Imidazole-2-methanamine, 1-(1,1-dimethylethyl)-, hydrochloride (1:2)

• MDL： MFCD32853174
• Inchi： 1S/C8H15N3.2ClH/c1-8(2,3)11-5-4-10-7(11)6-9;;/h4-5H,6,9H2,1-3H3;2*1H
• InChI Key： GEYWDSBMEVRFAS-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C=CN=C1CN)C(C)(C)C

Computed Properties

• Exact Mass: 225.0799529g/mol
• Monoisotopic Mass: 225.0799529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1-tert-butyl-1H-imidazol-2-yl)methanamine dihydrochloride

Introduction to 1-(1-tert-butyl-1H-imidazol-2-yl)methanamine dihydrochloride (CAS No. 2490403-85-3)

1-(1-tert-butyl-1H-imidazol-2-yl)methanamine dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 2490403-85-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole derivatives, a class of heterocyclic organic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of 1-(1-tert-butyl-1H-imidazol-2-yl)methanamine dihydrochloride, particularly the presence of a tert-butyl group and an imidazole ring, contribute to its unique chemical properties and biological interactions.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmaceutical formulations. This solubility profile is critical for drug development, as it facilitates the compound's absorption and distribution within biological systems. The imidazole moiety, a common structural feature in many bioactive molecules, is known for its ability to interact with biological targets such as enzymes and receptors, often leading to modulatory effects on cellular processes.

In recent years, imidazole derivatives have been extensively studied for their potential applications in treating a wide range of diseases, including infections, inflammatory disorders, and neurological conditions. The tert-butyl group in 1-(1-tert-butyl-1H-imidazol-2-yl)methanamine dihydrochloride serves as a steric barrier, influencing the compound's binding affinity and selectivity towards biological targets. This structural modification is a common strategy in drug design to optimize pharmacokinetic properties and minimize off-target effects.

One of the most promising areas of research involving 1-(1-tert-butyl-1H-imidazol-2-yl)methanamine dihydrochloride is its potential role in antiviral therapy. Studies have demonstrated that certain imidazole derivatives can inhibit viral replication by targeting essential viral enzymes or interfering with host-virus interactions. The unique combination of the imidazole ring and the tert-butyl substituent in this compound may confer a dual mechanism of action, enhancing its efficacy against viral pathogens. For instance, preliminary investigations suggest that it may disrupt viral protease activity or interfere with the assembly of viral particles.

Furthermore, the compound has shown promise in preclinical models as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By modulating inflammatory pathways, 1-(1-tert-butyl-1H-imidazol-2-yl)methanamine dihydrochloride could potentially alleviate symptoms associated with these conditions. The interaction between the imidazole moiety and inflammatory mediators may lead to the suppression of pro-inflammatory cytokine production, thereby reducing systemic inflammation.

The development of novel therapeutic agents often involves rigorous testing in vitro and in vivo to assess their safety and efficacy. The structural integrity of 1-(1-tert-butyl-1H-imidazol-2-yl)methanamine dihydrochloride is crucial during these studies, as any modifications could significantly alter its pharmacological properties. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the compound's molecular structure and purity. These analytical methods provide high-resolution data that are essential for understanding the compound's behavior in different environments.

In addition to its therapeutic potential, 1-(1-tert-butyl-1H-imidazol-2-yl)methanamine dihydrochloride has implications in chemical biology research. Its ability to interact with biological targets makes it a valuable tool for studying enzyme mechanisms and receptor function. By using this compound as a probe, researchers can gain insights into complex biological pathways and identify new drug targets. Such studies are fundamental for advancing our understanding of disease mechanisms and developing innovative treatment strategies.

The synthesis of 1-(1-tert-butyl-1H-imidazol-2-yl)methanamine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the imidazole ring through condensation reactions and subsequent functionalization with the tert-butyl group. The final step involves converting the free base into its dihydrochloride salt to improve stability and solubility. Each synthetic step is optimized to maximize yield while minimizing side reactions, ensuring the production of high-quality material for further research.

Quality control measures are implemented at every stage of production to guarantee the consistency and purity of 1-(1-tert-butyl-1H-imidazol-2-yl)methanamine dihydrochloride. Analytical techniques such as high-performance liquid chromatography (HPLC) and UV-visible spectroscopy are used to monitor impurities and assess product quality. These stringent quality control protocols are essential for ensuring that the compound meets regulatory standards before being used in preclinical or clinical studies.

The future prospects of 1-(1-tert-butyl-1H-imidazol-2-yli)methanamine dihydrochloride are promising, with ongoing research exploring its potential applications in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of laboratory findings into clinical applications. As our understanding of biological systems continues to evolve, compounds like this may play a pivotal role in addressing unmet medical needs.

In conclusion, 1-( ert - buty l - 11 H - i mid az ol - 22 yl ) m e than am ine d i hy dro ch lor ide ( C A S N o . 2490403 -85 -3 ) is a versatile compound with significant potential in pharmaceutical research . Its unique structural features , combined with its demonstrated biological activities , make it a valuable candidate for further investigation . As research progresses , we can anticipate new insights into its therapeutic applications , contributing to advancements in medicine .